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Compound of Interest

Compound Name: 1-Bromoeicosane

Cat. No.: B1265406 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

management and disposal of chemical reagents like 1-bromoeicosane are critical for ensuring

laboratory safety and environmental compliance. This guide provides a comprehensive, step-

by-step protocol for the safe handling and disposal of 1-bromoeicosane, a halogenated

hydrocarbon that necessitates careful waste management. Adherence to these procedures is

essential to mitigate risks and maintain a safe research environment.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to be aware of the hazards associated

with 1-bromoeicosane and to utilize appropriate personal protective equipment (PPE).

Hazard Profile:

Physical State: Solid, white powder.[1]

Hazards: Causes skin irritation and serious eye irritation.[1][2] It is combustible at high

temperatures.[2][3]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[4]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, must be worn.[4]
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Body Protection: A laboratory coat or other protective clothing is required to prevent skin

contact.[2][4]

All handling of 1-bromoeicosane and its waste should be conducted within a certified chemical

fume hood to minimize the risk of inhalation.[5]

Quantitative Data for 1-Bromoeicosane
For quick reference, the following table summarizes key quantitative data for 1-
bromoeicosane.

Property Value

Molecular Formula C20H41Br

Molecular Weight 361.44 g/mol

Melting Point 36-39 °C

Flash Point 113 °C (235.4 °F) - closed cup

Vapor Pressure <1 mmHg (at 20 °C)

Vapor Density 12.5 (vs air)

Step-by-Step Disposal Protocol
The proper disposal of 1-bromoeicosane hinges on the principle of waste segregation. As a

brominated hydrocarbon, it must be treated as halogenated organic waste.[5][6] Mixing this

type of waste with non-halogenated organic waste can lead to improper disposal and increased

costs.[7]

Segregation: At the point of generation, meticulously separate waste containing 1-
bromoeicosane from all other waste streams. This includes keeping it separate from non-

halogenated organic solvents, aqueous solutions, acids, bases, and solid waste.[5][7]

Waste Container Selection: Use a designated, leak-proof container that is chemically

compatible with halogenated organic compounds. The container must be equipped with a

secure screw-top cap to prevent the escape of vapors.[5]
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Labeling: Clearly and accurately label the waste container with the words "Hazardous

Waste," "Halogenated Organic Waste," and the full chemical name: "1-Bromoeicosane."[5]

[7] If the container holds a mixture, list all chemical constituents and their approximate

percentages.

Accumulation: Store the sealed waste container in a designated satellite accumulation area

within the laboratory. This area must be well-ventilated and situated away from sources of

heat or ignition.[5][7] Ensure the container is stored in secondary containment to prevent

spills.[7]

Disposal Request: Once the waste container is nearly full (do not exceed 90% capacity),

arrange for its collection through your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.[5][8] Follow your

organization's specific procedures for waste pickup and provide them with the Safety Data

Sheet (SDS).

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: If the spill is large, evacuate the immediate area and ensure

adequate ventilation.

Containment: Use an inert absorbent material, such as vermiculite, sand, or commercial

sorbent pads, to contain the spill.[7]

Collection: Carefully collect the absorbed material and any contaminated debris into a

sealed, leak-proof container.[2][7]

Labeling: Label the container as "Hazardous Waste" and include "Spill Debris" along with the

chemical name.[7]

Decontamination: Clean the spill area thoroughly with soap and water.[2]

Disposal: Request a waste pickup for the spill debris from your EHS department.[7]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 1-
bromoeicosane.

1-Bromoeicosane Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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